![molecular formula C22H36N2O4 B5230286 1'-(2-adamantyl)-1,4'-bipiperidine oxalate](/img/structure/B5230286.png)
1'-(2-adamantyl)-1,4'-bipiperidine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1'-(2-adamantyl)-1,4'-bipiperidine oxalate, also known as ADBP, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of neuroscience. ADBP is a derivative of the adamantane family of compounds, which have been extensively studied for their pharmacological properties. In recent years, researchers have focused on the synthesis and characterization of ADBP and its potential use as a tool in neuroscience research.
Mechanism of Action
The mechanism of action of 1'-(2-adamantyl)-1,4'-bipiperidine oxalate is not fully understood, but it is thought to act as a competitive inhibitor of DAT. By binding to DAT, this compound prevents the reuptake of dopamine, leading to an increase in dopamine levels in the synaptic cleft. This increase in dopamine can have a variety of effects on neuronal signaling and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied, but it is known to have an impact on dopamine signaling in the brain. Studies have shown that this compound can increase dopamine release and prolong the effects of dopamine in the brain. This has potential implications for the treatment of neurological disorders such as Parkinson's disease and ADHD.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1'-(2-adamantyl)-1,4'-bipiperidine oxalate in lab experiments is its high affinity for DAT. This makes it a useful tool for studying the function of this protein and its role in dopamine signaling. However, there are also limitations to using this compound, such as its potential toxicity and the need for careful handling due to its high solubility.
Future Directions
There are many potential future directions for research on 1'-(2-adamantyl)-1,4'-bipiperidine oxalate. One area of interest is the development of new drugs that target DAT and other proteins involved in dopamine signaling. This compound could be used as a starting point for the development of these drugs, as it has a high affinity for DAT and can provide insights into the function of this protein. Another area of interest is the use of this compound in imaging studies to visualize dopamine signaling in the brain. By attaching a fluorescent tag to this compound, researchers could track its movement in the brain and gain a better understanding of dopamine signaling in vivo. Overall, this compound has great potential for advancing our understanding of dopamine signaling and its role in neurological disorders.
Synthesis Methods
The synthesis of 1'-(2-adamantyl)-1,4'-bipiperidine oxalate involves a multi-step process that begins with the reaction of 2-adamantanone with ethylamine to form 1-(2-adamantyl) ethylamine. This intermediate is then reacted with piperidine to form 1-(2-adamantyl)-4-piperidinol, which is further converted to this compound by reaction with oxalic acid. The final product is obtained as a white crystalline powder that is highly soluble in water and organic solvents.
Scientific Research Applications
1'-(2-adamantyl)-1,4'-bipiperidine oxalate has been used in a variety of scientific research applications, particularly in the field of neuroscience. One of the most notable applications of this compound is its use as a ligand for the dopamine transporter (DAT). DAT is a protein that is responsible for the reuptake of dopamine from the synaptic cleft, and it is a target for many drugs used to treat neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). This compound has been shown to bind to DAT with high affinity, making it a useful tool for studying the function of this protein.
properties
IUPAC Name |
1-(2-adamantyl)-4-piperidin-1-ylpiperidine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H34N2.C2H2O4/c1-2-6-21(7-3-1)19-4-8-22(9-5-19)20-17-11-15-10-16(13-17)14-18(20)12-15;3-1(4)2(5)6/h15-20H,1-14H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFUSHZIZEAPIOA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2CCN(CC2)C3C4CC5CC(C4)CC3C5.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H36N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.